Cas no 2228180-01-4 (4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol)

• Product Name: 4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol
• CAS No: 2228180-01-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5922931
• PubChem ID: 165628017
• Update Time: 2025-05-19

4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol
• 2228180-01-4
• EN300-1788966

• Inchi： 1S/C8H13NO2/c1-6-5-8(11-9-6)4-3-7(2)10/h5,7,10H,3-4H2,1-2H3
• InChI Key： ZLLYRXAWPSSBCQ-UHFFFAOYSA-N
• SMILES： OC(C)CCC1=CC(C)=NO1

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol

Comprehensive Overview of 4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol (CAS No. 2228180-01-4): Properties, Applications, and Market Insights

4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol (CAS No. 2228180-01-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique oxazole ring structure, serves as a versatile intermediate in the synthesis of bioactive compounds. With the increasing demand for novel drug candidates and crop protection agents, understanding the properties and applications of this compound is crucial for researchers and industry professionals.

The chemical structure of 4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol combines a 3-methyl-1,2-oxazole moiety with a butan-2-ol side chain, creating a balanced profile of hydrophilicity and lipophilicity. This structural feature makes it particularly valuable in medicinal chemistry, where researchers frequently search for "oxazole derivatives in drug discovery" or "heterocyclic building blocks for pharmaceuticals." The compound's molecular weight of 155.19 g/mol and moderate polarity contribute to its favorable pharmacokinetic properties when incorporated into larger molecular frameworks.

Recent studies highlight the growing importance of 4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol in addressing current healthcare challenges. As the pharmaceutical industry focuses on "targeted cancer therapies" and "antimicrobial resistance solutions," this compound has shown promise as a precursor for kinase inhibitors and antibacterial agents. Its structural flexibility allows for various modifications, making it a popular subject in research queries like "modifiable oxazole scaffolds" and "small molecule drug development."

In agrochemical applications, 4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol has emerged as a potential building block for novel pesticides and herbicides. With increasing global concerns about "environmentally friendly crop protection" and "sustainable agriculture," researchers are exploring its derivatives as alternatives to traditional chemicals. The compound's stability under various environmental conditions makes it particularly attractive for formulations requiring "extended field persistence" while maintaining favorable "ecotoxicological profiles."

The synthesis of 4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol typically involves multi-step organic reactions, with researchers often searching for "efficient oxazole synthesis methods" and "green chemistry approaches." Recent advancements in catalytic processes have improved the yield and purity of this compound, addressing common challenges in heterocyclic chemistry. These developments align with the pharmaceutical industry's push toward "cost-effective API intermediates" and "scalable synthetic routes."

From a commercial perspective, the market for 4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol reflects broader trends in specialty chemicals. As companies seek "high-value chemical intermediates" and "custom synthesis solutions," this compound has seen steady demand growth. Current market analyses suggest particular interest from regions with strong pharmaceutical manufacturing bases, with search trends showing increased queries for "bulk oxazole suppliers" and "GMP-grade heterocycles."

Quality control and analytical characterization of 4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol remain critical topics, as evidenced by frequent searches for "HPLC methods for oxazole analysis" and "spectroscopic identification of heterocycles." Standard analytical techniques including NMR, mass spectrometry, and chromatographic methods are routinely employed to verify the compound's purity and structural integrity, especially when used in regulated applications.

Looking forward, 4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol is poised to maintain its relevance in chemical research and development. Its applications in "fragment-based drug design" and "combinatorial chemistry" continue to expand, while its potential in materials science—particularly in "functional polymer additives"—represents an emerging area of interest. As research into its properties deepens, this compound will likely feature in more patent applications and scientific publications in the coming years.

For researchers and industry professionals working with 4-(3-methyl-1,2-oxazol-5-yl)butan-2-ol, staying informed about the latest developments is essential. Regular monitoring of scientific literature for "oxazole chemistry breakthroughs" and "structure-activity relationship studies" can provide valuable insights into new applications and synthetic approaches for this versatile chemical building block.